2-Fluorobiphenyl-4-carboxylic acid
Cat. No. B143661
M. Wt: 216.21 g/mol
InChI Key: PFKITESTTSWHMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08809539B2
Procedure details
Few crystals of iodine are added to tetrahydrofuran (1400 mL) containing magnesium turnings (25.17 g, 1.035 mol). The mixture is heated at 60-70° C. A solution of 4-bromo-2-fluorobiphenyl (200 g, 0.797 mol) in tetrahydrofuran (600 mL) is added dropwise to the reaction mixture and refluxed for 1 hr. Reaction mixture is brought to room temperature and then cooled to −20° C. Carbon dioxide gas is passed through the reaction mixture for 45 minutes. The reaction mixture is treated with 3N HCl (500 mL) and extracted with ethyl acetate (2×500 mL). Combined organic layer is dried over sodium sulphate. Removal of solvent under reduced pressure gives a solid which is washed with diethyl ether (2×200 mL) and then dried to furnish 2-fluorobiphenyl-4-carboxylic acid.
Identifiers
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REACTION_CXSMILES
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II.[Mg].Br[C:5]1[CH:10]=[CH:9][C:8]([C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)=[C:7]([F:17])[CH:6]=1.[C:18](=[O:20])=[O:19].Cl>O1CCCC1>[F:17][C:7]1[CH:6]=[C:5]([C:18]([OH:20])=[O:19])[CH:10]=[CH:9][C:8]=1[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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II
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Name
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Quantity
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1400 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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25.17 g
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Type
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reactant
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Smiles
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[Mg]
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Step Three
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Name
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Quantity
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200 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C=C1)C1=CC=CC=C1)F
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Name
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Quantity
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600 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)=O
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Step Five
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Name
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Quantity
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500 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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65 (± 5) °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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refluxed for 1 hr
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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Reaction mixture
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CUSTOM
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Type
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CUSTOM
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Details
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is brought to room temperature
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled to −20° C
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (2×500 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Combined organic layer is dried over sodium sulphate
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CUSTOM
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Type
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CUSTOM
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Details
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Removal of solvent under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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gives a solid which
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WASH
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Type
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WASH
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Details
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is washed with diethyl ether (2×200 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=C(C=CC(=C1)C(=O)O)C1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
